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Compound of Interest

Compound Name: Erythromycin stinoprate

CAS No.: 84252-03-9

Cat. No.: B1214457

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythromycin stinoprate is a macrolide antibiotic, specifically a prodrug of erythromycin. In

vivo, it is absorbed and subsequently hydrolyzed to release the active compound,

erythromycin.[1][2] Erythromycin exerts its antibacterial effects by inhibiting protein synthesis in

susceptible bacteria.[3] It achieves this by reversibly binding to the 50S subunit of the bacterial

ribosome, which in turn inhibits the translocation of peptides.[1][3] Beyond its antibiotic

properties, erythromycin has also been noted for its anti-inflammatory and immunomodulatory

effects.

This document provides detailed application notes and protocols for the formulation and

handling of Erythromycin stinoprate for laboratory use. Due to the limited availability of

specific physicochemical data for the stinoprate salt, the following protocols are primarily based

on the well-documented properties of erythromycin base. Researchers should consider these

as a starting point and may need to optimize them for their specific experimental needs.
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Physicochemical Properties and Data Presentation
Erythromycin and its salts are known for their limited solubility in aqueous solutions and

instability in acidic conditions. The stinoprate form is an ester designed to improve stability and

absorption. For laboratory purposes, understanding the solubility in common organic solvents

is crucial for preparing stock solutions.

Property Erythromycin Base
Erythromycin
Stearate

Erythromycin
Stinoprate
(Propionate N-
acetylcysteinate)

Molecular Formula C₃₇H₆₇NO₁₃ C₅₅H₁₀₃NO₁₅ C₄₅H₈₀N₂O₁₇S

Molecular Weight 733.9 g/mol 1018.4 g/mol 953.2 g/mol

Appearance
White to off-white

crystalline powder.[4]

White, fluffy powder.

[1]

Data not available

(likely a white or off-

white solid)

Solubility in Water 2 mg/mL.[5][6] Practically insoluble. Data not available

Solubility in Ethanol 50 mg/mL. Freely soluble.
Data not available

(likely soluble)

Solubility in DMSO ~15 mg/mL.[7] Data not available
Data not available

(likely soluble)

Storage Temperature

Store solid at -20°C

for long-term stability

(≥4 years).[7] Store

stock solutions at 2-

8°C.[4]

Store in a dry, cool

place.[8]

Store in a dry, cool

place.[8]

Stability in Solution

Unstable in acidic

solutions. Stable in

solution at 37°C for up

to 3 days. Aqueous

solutions are

recommended to be

used within a day.[7]

Hydrolyzed in the

small intestine and

tissues to yield

erythromycin.[1]

Absorbed as

erythromycin

propionate and

hydrolyzed.[2]
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Experimental Protocols
1. Preparation of a 10 mg/mL Stock Solution of Erythromycin Stinoprate

This protocol is adapted from methods for preparing erythromycin base stock solutions. Given

that Erythromycin stinoprate is an ester, it is expected to have good solubility in organic

solvents like ethanol and DMSO.

Materials:

Erythromycin stinoprate powder

100% Ethanol (ACS grade or higher)

Sterile, conical centrifuge tubes (15 mL or 50 mL)

Sterile, microcentrifuge tubes for aliquots

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: In a sterile conical tube, accurately weigh out 100 mg of Erythromycin
stinoprate powder.

Dissolving: Add 10 mL of 100% ethanol to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. The solution should be

clear.

Sterilization (Optional): As erythromycin solutions can be heat-labile, sterile filtration is not

always recommended, especially with ethanol which can damage some filter membranes.[9]

Prepare the stock solution under aseptic conditions (e.g., in a laminar flow hood) to maintain

sterility.
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Aliquoting and Storage: Aliquot the stock solution into smaller, sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C.[9] For short-term

use, an aliquot can be kept at 4°C for a few days.

2. Protocol for Determining the Minimum Inhibitory Concentration (MIC)

This protocol outlines a standard broth microdilution method to determine the MIC of

Erythromycin stinoprate against a bacterial strain.

Materials:

Erythromycin stinoprate stock solution (10 mg/mL)

Sterile 96-well microtiter plate

Bacterial culture in logarithmic growth phase

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

Sterile diluent (e.g., broth or sterile water)

Incubator

Procedure:

Preparation of Working Solution: Prepare a working solution of Erythromycin stinoprate by

diluting the 10 mg/mL stock solution in the appropriate broth medium to a starting

concentration for your assay (e.g., 128 µg/mL).

Serial Dilution:

Add 100 µL of sterile broth to all wells of the 96-well plate except the first column.

Add 200 µL of the working Erythromycin stinoprate solution to the first well of each row

to be tested.

Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and repeating this process across the plate. Discard the final 100 µL from the last
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well.

Inoculation:

Dilute the bacterial culture to a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

Add 100 µL of the diluted bacterial suspension to each well, resulting in a final volume of

200 µL and a final bacterial concentration of approximately 2.5 x 10⁵ CFU/mL.

Include a positive control (broth with bacteria, no antibiotic) and a negative control (broth

only).

Incubation: Cover the plate and incubate at the optimal temperature for the bacterial strain

(e.g., 37°C) for 18-24 hours.

Reading Results: The MIC is the lowest concentration of the antibiotic that completely

inhibits visible growth of the bacteria.

Mechanism of Action and Signaling Pathways
Erythromycin's primary mechanism of antibacterial action is the inhibition of protein synthesis. It

binds to the 50S ribosomal subunit, thereby interfering with the translocation of aminoacyl-

tRNA.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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